Cas no 1049512-77-7 (N-(4-ethoxyphenyl)-1-(thiophen-2-yl)cyclopentane-1-carboxamide)

• Product Name: N-(4-ethoxyphenyl)-1-(thiophen-2-yl)cyclopentane-1-carboxamide
• CAS No: 1049512-77-7
• MF: C₁₈H₂₁NO₂S
• MW: 315.429843664169
• CID: 6005666
• PubChem ID: 42435379
• Update Time: 2025-06-14

N-(4-ethoxyphenyl)-1-(thiophen-2-yl)cyclopentane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-ethoxyphenyl)-1-(thiophen-2-yl)cyclopentane-1-carboxamide
• N-(4-ethoxyphenyl)-1-thiophen-2-ylcyclopentane-1-carboxamide
• F5310-0043
• 1049512-77-7
• AKOS024506135
• N-(4-ethoxyphenyl)-1-(thiophen-2-yl)cyclopentanecarboxamide

• Inchi： 1S/C18H21NO2S/c1-2-21-15-9-7-14(8-10-15)19-17(20)18(11-3-4-12-18)16-6-5-13-22-16/h5-10,13H,2-4,11-12H2,1H3,(H,19,20)
• InChI Key： LAVSWOBASRGWFW-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1(C(NC2C=CC(=CC=2)OCC)=O)CCCC1

Computed Properties

• Exact Mass: 315.12930009g/mol
• Monoisotopic Mass: 315.12930009g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 66.6Ų

Additional information on N-(4-ethoxyphenyl)-1-(thiophen-2-yl)cyclopentane-1-carboxamide

Comprehensive Overview of N-(4-ethoxyphenyl)-1-(thiophen-2-yl)cyclopentane-1-carboxamide (CAS No. 1049512-77-7)

The compound N-(4-ethoxyphenyl)-1-(thiophen-2-yl)cyclopentane-1-carboxamide, identified by its CAS number 1049512-77-7, is a specialized organic molecule that has garnered significant interest in pharmaceutical and materials science research. Its unique structure, combining a cyclopentane core with thiophene and ethoxy phenyl substituents, makes it a versatile candidate for various applications. Researchers are particularly intrigued by its potential as a building block for novel drug candidates, especially in the fields of central nervous system (CNS) disorders and inflammatory diseases.

In recent years, the demand for heterocyclic compounds like N-(4-ethoxyphenyl)-1-(thiophen-2-yl)cyclopentane-1-carboxamide has surged due to their role in drug discovery and medicinal chemistry. The thiophene moiety, in particular, is known for its bioisosteric properties, often enhancing the pharmacokinetic profiles of therapeutic agents. This compound's CAS number 1049512-77-7 is frequently searched in academic databases and patent filings, reflecting its relevance in cutting-edge research.

One of the most discussed topics in the scientific community is the compound's potential application in neuroprotective therapies. With rising global concerns about neurodegenerative diseases such as Alzheimer's and Parkinson's, researchers are exploring molecules like N-(4-ethoxyphenyl)-1-(thiophen-2-yl)cyclopentane-1-carboxamide for their ability to modulate key biological pathways. Its carboxamide group is particularly noteworthy, as it often contributes to hydrogen bonding interactions with target proteins, a critical feature in drug design.

Another area of interest is the compound's potential in material science. The thiophene ring is a common component in conductive polymers and organic electronics, making CAS 1049512-77-7 a candidate for developing advanced materials. As the world shifts toward sustainable technologies, the exploration of such compounds for green chemistry applications has become a hot topic.

From a synthetic chemistry perspective, the preparation of N-(4-ethoxyphenyl)-1-(thiophen-2-yl)cyclopentane-1-carboxamide involves multi-step organic reactions, often requiring catalysts and optimized conditions to achieve high yields. Researchers frequently search for synthetic protocols and spectroscopic data related to this compound, underscoring its importance in method development.

In conclusion, N-(4-ethoxyphenyl)-1-(thiophen-2-yl)cyclopentane-1-carboxamide (CAS 1049512-77-7) represents a fascinating intersection of pharmaceutical innovation and material science. Its structural features and diverse applications make it a subject of ongoing research, with potential breakthroughs in therapeutic development and advanced materials. As scientific inquiries continue to evolve, this compound is poised to remain a key player in interdisciplinary studies.